Cas no 850567-29-2 (3-Allylaminocarbonylphenylboronic acid)
850567-29-2 structure
Product Name:3-Allylaminocarbonylphenylboronic acid
CAS No:850567-29-2
MF:C10H12BNO3
MW:205.018182754517
MDL:MFCD31803207
CID:719915
PubChem ID:3505312
Update Time:2024-10-26
3-Allylaminocarbonylphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(Allylcarbamoyl)phenyl)boronic acid
- (3-Allylaminocarbonyl)Phenylboronic Acid
- 3-Allylcarbamoylbenzeneboronic acid
- [3-(prop-2-enylcarbamoyl)phenyl]boronic acid
- 3-Allylaminocarbonylphenylboronic acid
- Boronic acid,B-[3-[(2-propen-1-ylamino)carbonyl]phenyl]-
- N-ALLYL 3-BORONOBENZAMIDE
- B-[3-[(2-Propen-1-ylamino)carbonyl]phenyl]boronic acid (ACI)
- Boronic acid, [3-[(2-propenylamino)carbonyl]phenyl]- (9CI)
- (3-(Allylcarbamoyl)phenyl)boronicacid
- (3-allylaminocarbonyl)benzeneboronic acid, AldrichCPR
- 3-(Allylaminocarbonyl)benzeneboronic acid
- CS-0174297
- DTXSID90393130
- 850567-29-2
- 3-(allylcarbamoyl)phenylboronic acid
- BP-10193
- 3-[(prop-2-en-1-yl)carbamoyl]phenylboronic acid
- MFCD04115702
- AKOS015839111
- AB20437
- H11840
- {3-[(prop-2-en-1-yl)carbamoyl]phenyl}boronic acid
- (3-ALLYLAMINOCARBONYL)BENZENEBORONIC ACID
- BS-22336
-
- MDL: MFCD31803207
- Inchi: 1S/C10H12BNO3/c1-2-6-12-10(13)8-4-3-5-9(7-8)11(14)15/h2-5,7,14-15H,1,6H2,(H,12,13)
- InChI Key: BGDGMVTUXWBLLR-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(B(O)O)C=CC=1)NCC=C
Computed Properties
- Exact Mass: 205.09100
- Monoisotopic Mass: 205.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.18
- Melting Point: 92-96
- Refractive Index: 1.553
- PSA: 69.56000
- LogP: -0.32690
3-Allylaminocarbonylphenylboronic acid Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
3-Allylaminocarbonylphenylboronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-Allylaminocarbonylphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A186995-1g |
3-Allylaminocarbonylphenylboronic acid |
850567-29-2 | 96% | 1g |
¥1006.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A186995-5g |
3-Allylaminocarbonylphenylboronic acid |
850567-29-2 | 96% | 5g |
¥3556.90 | 2023-09-04 | |
| TRC | A614208-100mg |
3-Allylaminocarbonylphenylboronic acid |
850567-29-2 | 100mg |
$ 64.00 | 2023-04-19 | ||
| TRC | A614208-250mg |
3-Allylaminocarbonylphenylboronic acid |
850567-29-2 | 250mg |
$ 81.00 | 2023-04-19 | ||
| TRC | A614208-500mg |
3-Allylaminocarbonylphenylboronic acid |
850567-29-2 | 500mg |
$ 121.00 | 2023-04-19 | ||
| TRC | A614208-1g |
3-Allylaminocarbonylphenylboronic acid |
850567-29-2 | 1g |
$ 135.00 | 2022-06-08 | ||
| eNovation Chemicals LLC | Y1001011-5g |
N-allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide |
850567-29-2 | 95% | 5g |
$500 | 2024-08-02 | |
| Chemenu | CM134077-250mg |
(3-(Allylcarbamoyl)phenyl)boronic acid |
850567-29-2 | 95% | 250mg |
$124 | 2022-08-31 | |
| Chemenu | CM134077-1g |
(3-(Allylcarbamoyl)phenyl)boronic acid |
850567-29-2 | 95% | 1g |
$191 | 2022-08-31 | |
| Chemenu | CM134077-5g |
(3-(Allylcarbamoyl)phenyl)boronic acid |
850567-29-2 | 95% | 5g |
$540 | 2023-02-18 |
3-Allylaminocarbonylphenylboronic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
850567-29-2 (3-Allylaminocarbonylphenylboronic acid) Related Products
- 389621-80-1(4-(N,N-Diethylaminocarbonyl)phenylboronic acid)
- 397843-67-3((4-(Isopropylcarbamoyl)phenyl)boronic acid)
- 237413-05-7(3-(N,N-Diethylaminocarbonyl)phenylboronic acid)
- 121177-82-0(4-(Methylcarbamoyl)phenylboronic Acid)
- 397843-70-8(3-(Butylaminocarbonyl)phenylboronic acid)
- 625470-96-4((3-(Benzylcarbamoyl)phenyl)boronic acid)
- 252663-47-1(4-(N-Benzylaminocarbonyl)phenylboronic acid)
- 397843-69-5((3-(isopropylcarbamoyl)phenyl)boronic acid)
- 171922-46-6(4-(N-Propylaminocarbonyl)phenylboronic acid)
- 871333-07-2((3-(Ethyl(methyl)carbamoyl)phenyl)boronic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent